![molecular formula C16H12BrNO3 B2915274 N-([2,3'-bifuran]-5-ylmethyl)-2-bromobenzamide CAS No. 2034566-22-6](/img/structure/B2915274.png)
N-([2,3'-bifuran]-5-ylmethyl)-2-bromobenzamide
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various organic chemistry reactions, depending on the structure of the compound .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used for this .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The type of reactions it undergoes can tell us a lot about its chemical properties .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, reactivity, and stability. These properties can be influenced by the compound’s molecular structure .Scientific Research Applications
Dye-Sensitized Solar Cells (DSSCs)
N-([2,3’-bifuran]-5-ylmethyl)-2-bromobenzamide: has been utilized in the synthesis of bi-anchoring bifuran/biphenyl derivatives for applications in dye-sensitized solar cells . These organic dyes, when used in DSSCs, show promise due to their low environmental impact , simplified synthesis , and excellent light-harvesting capabilities . The compound’s role in the molecular structure of dyes is critical for achieving wider panchromatic absorption spectra and improved photostability.
Medicinal Chemistry
In the realm of medicinal chemistry, compounds containing the bifuran moiety, such as N-([2,3’-bifuran]-5-ylmethyl)-2-bromobenzamide , are explored for their potential therapeutic applications. Nitrogen-containing heterocycles, to which this compound belongs, are a significant division of organic chemistry with diverse structural and functional attributes optimized for specific medicinal applications .
Industrial Applications
The industrial sector leverages nitrogen-containing heterocycles in various applications, including the development of synthetic organic dyes . These dyes are used extensively in industries like textiles, leathers, and cosmetics due to their coloring properties and additional functionalities such as antifungal , antiviral , and antibacterial properties .
Environmental Science
In environmental science, the compound’s derivatives could be investigated for their role in pollutant absorption and environmental remediation . While specific applications in this field for N-([2,3’-bifuran]-5-ylmethyl)-2-bromobenzamide are not directly cited, the study of similar organic compounds is crucial for developing sustainable and eco-friendly technologies .
Biotechnology
The bifuran derivatives are potential candidates for study in biotechnological applications, particularly in the development of bioactive materials and sensors . Their unique molecular structures can be harnessed for designing new biological probes or as part of complex bioengineering systems .
Material Science
In material science, the compound’s structural properties could be of interest for the development of new polymeric materials or advanced composites . The bifuran component may contribute to the thermal stability and mechanical strength of materials, although direct applications of N-([2,3’-bifuran]-5-ylmethyl)-2-bromobenzamide in this field require further research .
Analytical Chemistry
Analytical chemistry applications may involve the use of N-([2,3’-bifuran]-5-ylmethyl)-2-bromobenzamide as a standard or reagent in various analytical techniques. Its well-defined structure makes it suitable for method development and calibration in instrumental analysis .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-N-[[5-(furan-3-yl)furan-2-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrNO3/c17-14-4-2-1-3-13(14)16(19)18-9-12-5-6-15(21-12)11-7-8-20-10-11/h1-8,10H,9H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQOUFRCCKVFYMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC=C(O2)C3=COC=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-([2,3'-bifuran]-5-ylmethyl)-2-bromobenzamide | |
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